1,14-bis-(N-hexyl-3/'-bromo-1,8/'-naphthalimide-4/'-yl)-1,4,11,14-tetraazatetradecane-5,10-dione
1,14-bis-(N-hexyl-3/'-bromo-1,8/'-naphthalimide-4/'-yl)-1,4,11,14-tetraazatetradecane-5,10-dione
Brand Name:
Vulcanchem
CAS No.:
149849-59-2
VCID:
VC0115070
InChI:
InChI=1S/C46H54Br2N6O6/c1-3-5-7-11-25-53-43(57)31-17-13-15-29-39(31)33(45(53)59)27-35(47)41(29)51-23-21-49-37(55)19-9-10-20-38(56)50-22-24-52-42-30-16-14-18-32-40(30)34(28-36(42)48)46(60)54(44(32)58)26-12-8-6-4-2/h13-18,27-28,51-52H,3-12,19-26H2,1-2H3,(H,49,55)(H,50,56)
SMILES:
CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O
Molecular Formula:
C46H54Br2N6O6
Molecular Weight:
946.8 g/mol
1,14-bis-(N-hexyl-3/'-bromo-1,8/'-naphthalimide-4/'-yl)-1,4,11,14-tetraazatetradecane-5,10-dione
CAS No.: 149849-59-2
Main Products
VCID: VC0115070
Molecular Formula: C46H54Br2N6O6
Molecular Weight: 946.8 g/mol
CAS No. | 149849-59-2 |
---|---|
Product Name | 1,14-bis-(N-hexyl-3/'-bromo-1,8/'-naphthalimide-4/'-yl)-1,4,11,14-tetraazatetradecane-5,10-dione |
Molecular Formula | C46H54Br2N6O6 |
Molecular Weight | 946.8 g/mol |
IUPAC Name | N,N'-bis[2-[(5-bromo-2-hexyl-1,3-dioxobenzo[de]isoquinolin-6-yl)amino]ethyl]hexanediamide |
Standard InChI | InChI=1S/C46H54Br2N6O6/c1-3-5-7-11-25-53-43(57)31-17-13-15-29-39(31)33(45(53)59)27-35(47)41(29)51-23-21-49-37(55)19-9-10-20-38(56)50-22-24-52-42-30-16-14-18-32-40(30)34(28-36(42)48)46(60)54(44(32)58)26-12-8-6-4-2/h13-18,27-28,51-52H,3-12,19-26H2,1-2H3,(H,49,55)(H,50,56) |
Standard InChIKey | FOGIIIMUPZUOMG-UHFFFAOYSA-N |
SMILES | CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O |
Canonical SMILES | CCCCCCN1C(=O)C2=CC=CC3=C2C(=CC(=C3NCCNC(=O)CCCCC(=O)NCCNC4=C(C=C5C6=C4C=CC=C6C(=O)N(C5=O)CCCCCC)Br)Br)C1=O |
Synonyms | 1,14-bis-(N-hexyl-3'-bromo-1,8'-naphthalimide-4'-yl)-1,4,11,14-tetraazatetradecane-5,10-dione diED66B |
PubChem Compound | 124026 |
Last Modified | Nov 11 2021 |
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